Cas no 2202452-46-6 (N-{2-(4-ethyloxan-4-yl)carbamoylethyl}prop-2-enamide)

• Product Name: N-{2-(4-ethyloxan-4-yl)carbamoylethyl}prop-2-enamide
• CAS No: 2202452-46-6
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5445565
• PubChem ID: 145886947
• Update Time: 2025-05-27

N-{2-(4-ethyloxan-4-yl)carbamoylethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(4-ethyloxan-4-yl)carbamoyl]ethyl}prop-2-enamide
• 2202452-46-6
• N-(4-Ethyloxan-4-yl)-3-(prop-2-enoylamino)propanamide
• EN300-26574098
• Z1541126417
• N-[3-[(4-Ethyltetrahydro-2H-pyran-4-yl)amino]-3-oxopropyl]-2-propenamide
• N-{2-(4-ethyloxan-4-yl)carbamoylethyl}prop-2-enamide

• Inchi： 1S/C13H22N2O3/c1-3-11(16)14-8-5-12(17)15-13(4-2)6-9-18-10-7-13/h3H,1,4-10H2,2H3,(H,14,16)(H,15,17)
• InChI Key： QUNSGMJIWCGBQI-UHFFFAOYSA-N
• SMILES： C(NCCC(NC1(CC)CCOCC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 515.2±50.0 °C(Predicted)
• pka: 14.38±0.46(Predicted)

Additional information on N-{2-(4-ethyloxan-4-yl)carbamoylethyl}prop-2-enamide

Comprehensive Overview of N-{2-(4-ethyloxan-4-yl)carbamoylethyl}prop-2-enamide (CAS No. 2202452-46-6)

The compound N-{2-(4-ethyloxan-4-yl)carbamoylethyl}prop-2-enamide (CAS No. 2202452-46-6) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. Its unique structural features, including the ethyloxane ring and prop-2-enamide moiety, make it a versatile intermediate for designing advanced bioactive compounds and polymeric materials. Researchers are particularly interested in its potential applications in drug delivery systems and biocompatible coatings, aligning with the growing demand for sustainable chemistry solutions.

One of the key reasons for the rising interest in N-{2-(4-ethyloxan-4-yl)carbamoylethyl}prop-2-enamide is its role in click chemistry and polymerization reactions. The presence of the acrylamide group allows for efficient cross-linking, which is crucial for developing hydrogels and smart materials. These materials are increasingly used in biomedical applications, such as tissue engineering and wound healing, topics that are currently trending in scientific literature and AI-driven research platforms. The compound’s carbamoyl functionality further enhances its reactivity, enabling precise modifications for targeted applications.

From an SEO perspective, users frequently search for terms like "acrylamide derivatives in drug development", "ethyloxane-based polymers", and "CAS 2202452-46-6 applications". These queries reflect the compound’s relevance in cutting-edge research. Additionally, the integration of green chemistry principles in its synthesis has become a hot topic, as industries strive to reduce environmental impact. The compound’s potential for scalable production and low toxicity aligns with these sustainability goals, making it a subject of interest for both academia and industry.

Another notable aspect of N-{2-(4-ethyloxan-4-yl)carbamoylethyl}prop-2-enamide is its compatibility with computational modeling tools. Researchers leveraging AI and machine learning for molecular design often explore its structure-activity relationships (SAR) to predict novel derivatives. This approach accelerates the discovery of high-performance materials and therapeutic agents, addressing common search queries like "predictive modeling for acrylamide compounds" and "SAR studies of ethyloxane derivatives".

In summary, N-{2-(4-ethyloxan-4-yl)carbamoylethyl}prop-2-enamide (CAS No. 2202452-46-6) represents a promising candidate for multidisciplinary research. Its applications span pharmaceuticals, advanced materials, and sustainable chemistry, driven by its reactivity and structural versatility. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.